![molecular formula C19H15N5S2 B286782 3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole](/img/structure/B286782.png)
3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole
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Overview
Description
3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and exhibit antibacterial and antifungal activities. Additionally, it has been shown to have antioxidant properties and to modulate the immune system.
Advantages and Limitations for Lab Experiments
The advantages of using 3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole in lab experiments include its relatively simple synthesis method, its potential as a lead compound for drug discovery, and its diverse range of potential applications. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole. These include further investigation of its anticancer, antiviral, and antimicrobial activities, as well as its potential as a material for optoelectronic devices. Additionally, research could focus on developing derivatives of this compound with improved properties and reduced side effects.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of 3-{[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisothiazole involves the reaction of 2-methylbenzylamine with 4,5-dihydro-1,2,4-triazole-3-thione in the presence of sodium hydroxide and acetic acid. The resulting product is then reacted with 2-chloro-1,2-benzisothiazole to obtain the final compound.
Scientific Research Applications
This compound has shown potential in various scientific research fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, it has been studied for its anticancer, antiviral, and antimicrobial activities. In drug discovery, it has been evaluated as a potential lead compound for the development of new drugs. In material science, it has been investigated for its optical and electronic properties.
Properties
Molecular Formula |
C19H15N5S2 |
---|---|
Molecular Weight |
377.5 g/mol |
IUPAC Name |
3-[[3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzothiazole |
InChI |
InChI=1S/C19H15N5S2/c1-12-6-2-3-7-13(12)10-17-20-21-19-24(17)22-18(25-19)11-15-14-8-4-5-9-16(14)26-23-15/h2-9H,10-11H2,1H3 |
InChI Key |
DHZFERBXUCKUOY-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)CC4=NSC5=CC=CC=C54 |
Canonical SMILES |
CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)CC4=NSC5=CC=CC=C54 |
Origin of Product |
United States |
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